Cas no 54789-17-2 (2-Butanone, 1-(2,3,6-trimethylphenyl)-)

• Product Name: 2-Butanone, 1-(2,3,6-trimethylphenyl)-
• CAS No: 54789-17-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 353668
• PubChem ID: 583459
• Update Time: 2025-04-19

2-Butanone, 1-(2,3,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(2,3,6-trimethylphenyl)-
• 1-(2,3,6-Trimethylphenyl)-2-butanone
• 1-(2,3,6-trimethylphenyl)butan-2-one
• SCHEMBL4830174
• 54789-17-2
• DTXSID00342634

• Inchi： 1S/C13H18O/c1-5-12(14)8-13-10(3)7-6-9(2)11(13)4/h6-7H,5,8H2,1-4H3
• InChI Key： BWOLPMJHUMORCW-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C(C)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07